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Compound of Interest

Compound Name: 2-Hydroxybutyl methacrylate

Cat. No.: B079437

An In-Depth Technical Guide to 2-Hydroxybutyl methacrylate

This technical guide provides essential information regarding 2-Hydroxybutyl methacrylate,
focusing on its Chemical Abstracts Service (CAS) number and molecular weight. This
information is critical for researchers, scientists, and drug development professionals for
substance identification, inventory management, and experimental design.

Core Properties of 2-Hydroxybutyl methacrylate

2-Hydroxybutyl methacrylate is an ester of methacrylic acid.[1] It is characterized by a
bifunctional molecular architecture, containing both a methacryloyl group that can undergo
free-radical polymerization and a hydroxyl group on the butyl chain that allows for other
chemical reactions like esterification.[1]

Quantitative Data

The fundamental physicochemical properties of 2-Hydroxybutyl methacrylate are
summarized in the table below for easy reference.
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Property Value References
CAS Number 13159-51-8 [11[2131141[5]
Molecular Weight 158.19 g/mol [1][2][5][6]
Molecular Formula CsH1403 [1112]131[4]

2-hydroxybutyl 2-methylprop-2-

IUPAC Name enoate [11[3]
Density 1.008 g/cm3 [3]
Boiling Point 237.4°C at 760 mmHg [3]
Flash Point 94°C [3]

Experimental Protocols

Detailed experimental protocols for the synthesis or application of 2-Hydroxybutyl

methacrylate are not provided in the search results. However, the principal industrial route for

its synthesis is the acid-catalyzed esterification of methacrylic acid with 1,2-butanediol.[2] This

reaction is reversible, and the equilibrium is typically shifted towards the product by removing

the water that is formed during the reaction.[2]

Visualization of Core Data

The following diagram illustrates the relationship between the compound and its key identifiers.

2-Hydroxybutyl Methacrylate

CAS Number Molecular Weight
13159-51-8 158.19 g/mol

Click to download full resolution via product page
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Key identifiers for 2-Hydroxybutyl Methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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